1-Cycloheptylpiperidine-4-carbaldehyde
Overview
Description
1-Cycloheptylpiperidine-4-carbaldehyde is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a cyclic organic compound that contains a piperidine ring and an aldehyde functional group. This compound is synthesized using a specific method, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
Target of Action
This compound is a research chemical and is often used for pharmaceutical testing
Mode of Action
Piperidine derivatives, which this compound is a part of, are known to interact with various targets through different mechanisms, such as free radical reactions and nucleophilic substitution . The specific interactions of 1-Cycloheptylpiperidine-4-carbaldehyde with its targets and the resulting changes are subjects of ongoing research.
Biochemical Pathways
Piperidine derivatives are known to play significant roles in various physiological signaling pathways
Result of Action
Piperidine derivatives are known to have a wide range of pharmacological activities
Advantages and Limitations for Lab Experiments
The advantages of using 1-Cycloheptylpiperidine-4-carbaldehyde in lab experiments include its relatively simple synthesis method, its potential applications in various fields, and its ability to interact with specific targets in cells. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
Future research on 1-Cycloheptylpiperidine-4-carbaldehyde should focus on further elucidating its mechanism of action, identifying its specific targets in cells, and exploring its potential applications in various fields. Studies should also investigate the potential side effects of this compound and its toxicity in vivo. Additionally, further research should be conducted to develop more efficient and sustainable synthesis methods for this compound.
Synthesis Methods
The synthesis of 1-Cycloheptylpiperidine-4-carbaldehyde involves the reaction of cycloheptanone with piperidine and paraformaldehyde in the presence of a catalyst such as hydrochloric acid. The reaction proceeds through a series of steps, including the formation of an imine intermediate, followed by reduction to yield the final product.
Scientific Research Applications
1-Cycloheptylpiperidine-4-carbaldehyde has been studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. In organic synthesis, it has been used as a building block for the synthesis of more complex molecules. In materials science, it has been used as a precursor for the synthesis of various functional materials.
properties
IUPAC Name |
1-cycloheptylpiperidine-4-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO/c15-11-12-7-9-14(10-8-12)13-5-3-1-2-4-6-13/h11-13H,1-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWABVMILWLARHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)N2CCC(CC2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Cycloheptylpiperidine-4-carbaldehyde | |
CAS RN |
1556302-09-0 |
Source
|
| Record name | 1-cycloheptylpiperidine-4-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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